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Compound Focus: Rubidium chlorate

CAS No.: 13446-71-4

Cat. No.: S1506154

Available Data on Relevant Compounds

The table below summarizes the thermal decomposition information found for rubidium perchlorate and

potassium chlorate, which can provide some indirect insights.

Compound Decomposition Reaction Reported Conditions/Notes

Rubidium RbClO4 —» RbCI + 2 Oz Decomposes when heated.
Perchlorate (RbCIlO4)

(1]

Potassium Chlorate 2 KClOs - 2KCl + 3 02 Decomposes at high temperatures; a common
(KCIO3) [2] method for oxygen preparation in labs.
Rubidium Chlorate Information not available in

(RbCIOs) [3] search results

General Patterns in Thermal Stability
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For inorganic salts, thermal stability can often be predicted by general trends, though experimental
verification is always necessary.

e Cation Effect: For salts with a large, singly-charged anion (like chlorate, ClOs™), the stability often
increases as the size of the alkali metal cation increases [2]. This means that going down the
group in the periodic table, from potassium (K) to rubidium (Rb), the chlorates should become more
thermally stable. Therefore, one could hypothesize that rubidium chlorate is more thermally stable
than potassium chlorate.

e Chlorate vs. Perchlorate: It is a well-established rule that perchlorates (ClO4~) are generally more
thermally stable than chlorates (ClOs~) [4]. This is consistent with the data above, which shows
rubidium perchlorate must be heated to decompose, while potassium chlorate decomposes readily to
produce oxygen.

The following diagram illustrates the general decomposition pathway for alkali metal chlorates, which

follows a consistent pattern.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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